4-methyl-3-propyl-4,5-dihydro-1H-pyrazol-5-one

• IUPAC Name: 4-methyl-3-propyl-1,4-dihydropyrazol-5-one
• InChI: InChI=1S/C7H12N2O/c1-3-4-6-5(2)7(10)9-8-6/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key: AKKJMDKYKXLXAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NNC(=O)C1C
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

Synthesis Analysis

Several synthetic methods have been reported for the preparation of 4,5-dihydro-1H-pyrazol-5-one. One notable approach involves cyclocondensation reactions using α,β-unsaturated aldehydes or ketones with substituted phenylhydrazines. Vitamin B1 (thiamine) has been employed as a green catalyst in this process, leading to efficient yields of 1,3,5-trisubstituted-1H-pyrazoles . The reaction is metal-free, acid/base-free, and operationally simple.

Molecular Structure Analysis

The compound’s molecular structure consists of a pyrazole ring fused with a carbonyl group. The presence of the methyl and propyl substituents influences its reactivity and properties. Crystallographic studies have revealed the spatial arrangement of atoms, aiding our understanding of its behavior .

Chemical Reactions Analysis

4,5-dihydro-1H-pyrazol-5-one can participate in various chemical reactions, including nucleophilic additions, cyclizations, and condensations. Its reactivity depends on the substituents attached to the pyrazole ring. For instance, it can undergo metal-ion complexation, making it useful as a fluorescent probe for silver ions .

Physical And Chemical Properties Analysis

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